2-(2-oxoimidazolidine-1-carbonyl)-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidin-11(2H)-one

• IUPAC Name: 5-(2-oxoimidazolidine-1-carbonyl)-1,5,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),9,11,13-tetraen-2-one
• InChI: InChI=1S/C15H15N5O3/c21-13-10-9-18(15(23)20-8-5-16-14(20)22)7-4-11(10)17-12-3-1-2-6-19(12)13/h1-3,6H,4-5,7-9H2,(H,16,22)
• InChI Key: ORCOWJHVAUHMDG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1N=C3C=CC=CN3C2=O)C(=O)N4CCNC4=O
• Molecular Formula: C15H15N5O3
• Molecular Weight: 313.31 g/mol

Description

2-(2-oxoimidazolidine-1-carbonyl)-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidin-11(2H)-one is a useful research compound. Its molecular formula is C15H15N5O3 and its molecular weight is 313.317. The purity is usually 95%.
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Scientific Research Applications

Crystal Structures and Magnetic Properties

Research on the crystal structures and magnetic properties of related nitronyl nitroxides and imino analogs, including studies on their arrangement and magnetic behavior, highlights the potential of similar compounds in materials science, particularly in designing materials with specific magnetic properties (Panthou et al., 1993).

Antibacterial Agents

The development of oxazolidinone antibacterial agents, including those with heteroaromatic rings such as pyridine and pyrimidine, underscores the role of structurally similar compounds in pharmaceutical research, particularly in creating new treatments for bacterial infections (Tucker et al., 1998).

Cyclization Reactions

Studies on the cyclization of benzylideneamino pyridines to produce haloimidazo pyridines and pyrimidinones demonstrate the chemical reactivity and potential applications of similar compounds in synthetic organic chemistry, offering pathways to novel heterocyclic compounds (Khlebnikov et al., 1991).

Synthesis of Quinazolinones

The synthesis of quinazolin-4(3H)-ones via amidine N-arylation, involving compounds such as pyrido[4,3-d]pyrimidin-4(3H)-one, illustrates the utility of such compounds in creating bioactive heterocycles, highlighting their significance in medicinal chemistry and drug discovery (Li et al., 2013).

Antimicrobial Activity

The microwave-assisted synthesis of novel thiazolidinone derivatives containing thieno[d]pyrimidine-4-one moiety and their evaluation for antimicrobial activity against various bacterial and fungal strains reveal the potential of similar compounds in developing new antimicrobial agents (El Azab & Abdel-Hafez, 2015).